(5Z)-3-cyclopentyl-5-{[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one

• CAS No.: 623935-64-8
• Molecular Formula: C24H20FN3OS2
• Molecular Weight: 449.6 g/mol
• IUPAC Name: (5Z)-3-cyclopentyl-5-[[3-(4-fluorophenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H20FN3OS2/c25-18-12-10-16(11-13-18)22-17(15-27(26-22)19-6-2-1-3-7-19)14-21-23(29)28(24(30)31-21)20-8-4-5-9-20/h1-3,6-7,10-15,20H,4-5,8-9H2/b21-14-
• InChI Key: IDMLPKPFEGXDPL-STZFKDTASA-N
• Isomeric SMILES: C1CCC(C1)N2C(=O)/C(=C/C3=CN(N=C3C4=CC=C(C=C4)F)C5=CC=CC=C5)/SC2=S
• Canonical SMILES: C1CCC(C1)N2C(=O)C(=CC3=CN(N=C3C4=CC=C(C=C4)F)C5=CC=CC=C5)SC2=S

Description

This compound belongs to the thiazolidinone class, characterized by a 1,3-thiazolidin-4-one core substituted with a cyclopentyl group at position 3 and a (Z)-configured methylene bridge at position 3. The methylene group is linked to a pyrazole ring, which is further substituted with a 4-fluorophenyl group at position 3 and a phenyl group at position 1.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-3-cyclopentyl-5-{[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one typically involves multiple steps. One common method starts with the preparation of the thiazolidinone ring, followed by the introduction of the pyrazole and fluorophenyl groups. The reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis techniques, such as continuous flow reactors, to optimize the reaction conditions and improve efficiency. The use of automated systems and advanced analytical tools helps in monitoring the reaction progress and ensuring consistent quality of the final product.

Chemical Reactions Analysis

Types of Reactions

(5Z)-3-cyclopentyl-5-{[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using specific reagents and catalysts.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts such as palladium on carbon. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes.

Scientific Research Applications

Chemistry

In chemistry, (5Z)-3-cyclopentyl-5-{[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one is used as a building block for synthesizing more complex molecules

Biology

In biology, this compound is studied for its potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties. Researchers investigate its interactions with biological targets to understand its mechanism of action and potential therapeutic uses.

Medicine

In medicine, (5Z)-3-cyclopentyl-5-{[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one is explored for its potential as a drug candidate. Its ability to interact with specific molecular targets makes it a promising compound for developing new treatments for various diseases.

Industry

In industry, this compound is used in the development of new materials and chemical processes. Its unique properties make it valuable for applications in fields such as pharmaceuticals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of (5Z)-3-cyclopentyl-5-{[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biological pathways, leading to the compound’s observed effects. For example, it may inhibit the activity of certain enzymes involved in disease processes, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Variations on the Pyrazole Ring

(a) Fluorophenyl vs. Chloro-Methoxyphenyl Substituents

• Target Compound : Features a 4-fluorophenyl group at position 3 of the pyrazole ring. Fluorine’s electronegativity may enhance binding affinity to hydrophobic pockets in biological targets .
• Analog in : Replaces the 4-fluorophenyl group with a 3-chloro-4-methoxyphenyl substituent. This substitution could alter solubility and target selectivity .

(b) Phenyl vs. Heptyl Substituents on the Thiazolidinone Core

• Target Compound: Contains a cyclopentyl group at position 3 of the thiazolidinone ring, providing moderate lipophilicity and conformational rigidity .
• Analog in : Substitutes cyclopentyl with a heptyl chain, significantly increasing hydrophobicity. Longer alkyl chains may improve membrane permeability but reduce aqueous solubility .

Modifications to the Methylene Bridge and Core Planarity

• Target Compound: The (Z)-configured methylene bridge ensures a planar arrangement between the thiazolidinone and pyrazole rings, promoting π-π stacking interactions.
• Analog in : Incorporates a triazole ring and fluorophenyl groups, resulting in partial non-planarity due to perpendicular orientation of one fluorophenyl group. This structural distortion may reduce binding efficiency compared to the target compound’s planar geometry .

Implications of Substituent Modifications

• Electron-Withdrawing Groups (e.g., F, Cl): Enhance stability of the thiazolidinone core and polar interactions with targets.
• Alkyl Chains (e.g., heptyl) : Improve lipid solubility but may reduce bioavailability due to poor aqueous dispersion.
• Planarity vs. Non-Planarity: Planar structures (e.g., target compound) favor interactions with flat binding sites, while non-planar analogs (e.g., ) may exhibit reduced affinity.

Biological Activity

(5Z)-3-cyclopentyl-5-{[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one is a compound of interest due to its potential biological activities. This article explores its synthesis, biological activity, and relevant research findings.

Synthesis

The compound was synthesized through a cyclocondensation reaction involving 5-aryl-1-phenyl-1H-pyrazole derivatives and thiazolidinone precursors. The synthesis process has been documented in various studies, indicating the versatility of the pyrazole and thiazolidinone frameworks in drug development.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of compounds related to thiazolidinones and pyrazoles. For instance, derivatives of 2-(5-aryl-1-phenyl-1H-pyrazol-3-yl)-4-aryl thiazoles exhibited significant antibacterial activity against various strains, including Escherichia coli and Staphylococcus aureus .

The following table summarizes the antimicrobial activity observed in related compounds:

Compound	Target Bacteria	Zone of Inhibition (mm)	Minimum Inhibitory Concentration (MIC)
10a	E. coli	20	62.5 μg/mL
10b	S. aureus	18	125 μg/mL
10c	P. mirabilis	15	250 μg/mL

Anti-inflammatory Activity

Compounds within this class have also shown promise as anti-inflammatory agents. The mechanisms often involve inhibition of pro-inflammatory cytokines and modulation of immune responses, which could be beneficial in treating inflammatory diseases.

Apoptosis Induction

Some derivatives have been investigated for their ability to induce apoptosis in cancer cells. The mechanism typically involves the activation of caspases and disruption of mitochondrial membrane potential, leading to cell death .

Case Studies

One notable study involved the evaluation of a series of thiazolidinone derivatives, including those incorporating pyrazole structures. These compounds were tested for their biological activities across various assays, demonstrating a spectrum of effects from antimicrobial to anticancer properties.